Cas no 60788-02-5 (2-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)sulfanylacetic Acid)

• Product Name: 2-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)sulfanylacetic Acid
• CAS No: 60788-02-5
• MF: C₁₂H₁₁NO₄S
• MW: 265.285042047501
• MDL: MFCD00176638
• CID: 507651
• PubChem ID: 2732735
• Update Time: 2025-10-28

2-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)sulfanylacetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]-
• (2,5-DIOXO-1-PHENYL-PYRROLIDIN-3-YLSULFANYL)-ACETIC ACID
• [(2,5-Dioxo-1-phenylpyrrolidin-3-yl)thio]-acetic acid
• 2-(2,5-dioxo-1-phenylpyrrolidin-3-yl)sulfanylacetic acid
• HMS1447N19
• EN300-07708
• DB-053702
• 2-(2,5-dioxo-1-phenylpyrrolidin-3-ylthio)acetic acid
• AKOS016048702
• (2,5-dioxo-1-phenyl-pyrrolidin-3-ylsulfanyl)acetic acid
• Oprea1_581644
• (2,5-dioxo-1-phenyl-pyrrolidin-3-ylsulfanyl)-acetic acid, AldrichCPR
• G22528
• 2-((2,5-dioxo-1-phenylpyrrolidin-3-yl)thio)acetic acid
• CS-0220850
• IDI1_017324
• Z90122593
• 2-((2,5-dioxo-1-phenylpyrrolidin-3-yl)thio)aceticacid
• STK501200
• F1799-0540
• [(2,5-dioxo-1-phenylpyrrolidin-3-yl)thio]acetic acid
• 2-[(2,5-dioxo-1-phenylpyrrolidin-3-yl)sulfanyl]acetic acid
• DTXSID00369740
• 60788-02-5
• [(2,5-dioxo-1-phenylpyrrolidin-3-yl)sulfanyl]acetic acid
• MFCD00176638
• Maybridge3_005937
• AKOS000117533
• 2-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)sulfanylacetic Acid

• MDL： MFCD00176638
• Inchi： 1S/C12H11NO4S/c14-10-6-9(18-7-11(15)16)12(17)13(10)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,15,16)
• InChI Key： YTNPLWOAHMUJEA-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C(N(C2C=CC=CC=2)C(C1)=O)=O

Computed Properties

• Exact Mass: 265.04100
• Monoisotopic Mass: 265.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.47
• Boiling Point: 578.7°C at 760 mmHg
• Flash Point: 303.8°C
• Refractive Index: 1.658
• PSA: 99.98000
• LogP: 1.20130

2-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)sulfanylacetic Acid Security Information

• HazardClass：IRRITANT

Additional information on 2-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)sulfanylacetic Acid

Comprehensive Overview of 2-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)sulfanylacetic Acid (CAS No. 60788-02-5)

2-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)sulfanylacetic Acid, with the CAS number 60788-02-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidinone core and sulfanylacetic acid moiety, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often seek information on its synthesis methods, applications in drug development, and physicochemical properties, reflecting its growing relevance in modern science.

The structural features of 2-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)sulfanylacetic Acid include a phenyl-substituted pyrrolidinone ring, which contributes to its stability and interaction with biological targets. The sulfanylacetic acid side chain enhances its solubility and potential for further functionalization. These attributes align with current trends in small molecule therapeutics and bioconjugation techniques, addressing frequent search queries such as "role of sulfur-containing compounds in medicine" and "pyrrolidinone derivatives in drug design."

From a synthetic perspective, CAS 60788-02-5 is often explored for its utility in constructing heterocyclic scaffolds, a topic frequently searched in academic databases. Its electron-rich pyrrolidinone system allows for selective modifications, catering to the demand for customizable building blocks in medicinal chemistry. Recent publications highlight its use in developing enzyme inhibitors and peptide mimetics, resonating with trending topics like "targeted drug discovery" and "bioisosteres in pharmaceutical optimization."

The compound's spectroscopic data (e.g., NMR, IR) and chromatographic behavior are well-documented, addressing common technical questions from analytical chemists. Its melting point, solubility profile, and stability under various pH conditions are frequently cited parameters, reflecting practical concerns in formulation sciences. These details are crucial for researchers investigating "compound characterization techniques" or "excipient compatibility," which rank high in search engine queries.

In the context of green chemistry, 60788-02-5 has been evaluated for eco-friendly synthesis routes, aligning with the global push for sustainable practices. This aspect responds to rising searches for "green synthetic methodologies" and "reducing waste in organic synthesis." The compound's potential for catalytic transformations and atom-economical reactions further enhances its appeal in contemporary research.

Quality control protocols for 2-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)sulfanylacetic Acid emphasize HPLC purity analysis and residual solvent testing, addressing regulatory requirements in pharmaceutical manufacturing. These procedures correlate with frequent industry searches like "GMP-compliant compound validation" and "ICH guidelines for impurities," underscoring its compliance-focused applications.

Emerging studies suggest potential utility of this compound in material science, particularly in designing functional polymers with tailored properties. This interdisciplinary angle taps into trending searches about "smart materials" and "polymeric drug delivery systems," expanding its relevance beyond traditional chemistry domains.

Storage recommendations for CAS 60788-02-5 typically advise protection from moisture and storage at controlled temperatures, information highly sought after in laboratory management forums. Such practical guidance enhances the compound's accessibility for experimental workflows, matching common operational queries in research settings.

Patent literature reveals innovative applications of 2-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)sulfanylacetic Acid in photodynamic therapy and diagnostic agent development, connecting to cutting-edge medical technology searches. These advanced applications demonstrate the compound's evolving role in addressing contemporary healthcare challenges.

In summary, 60788-02-5 represents a multifaceted compound bridging traditional organic synthesis with modern pharmaceutical innovation. Its structural versatility continues to inspire research across multiple disciplines, responding to diverse scientific inquiries while maintaining rigorous quality standards demanded by industry and academia alike.